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Hazards and Properties of 4-Oxo-(E)-2-hexenal

4-OHE is an α,β-unsaturated carbonyl compound, a property that makes it highly reactive and hazardous.

The table below summarizes the key risks identified in the literature.

Hazard
Category

Details and Mechanisms Observed Effects / Evidence

Acute Toxicity Covalent binding to biologically active

thiol groups in proteins [1].

Permanent locomotive impairment,

paralysis, and death in insects (crickets)
[1].

Mutagenicity Forms DNA adducts; a reactive product
of lipid peroxidation [2].

Detected in various foods and cooking
vapors; identified as a novel mutagen [2].

Chemical
Reactivity

Contains an α,β-unsaturated carbonyl
moiety, making it a strong electrophile

[1] [3].

Reacts with thiol compounds (e.g., 1-
butanethiol) in vitro; high antibacterial

activity [1] [3].
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Implementing rigorous exposure controls is crucial due to the compound's volatility and toxicity.

Control Area Recommended Practice

Ventilation Use a fume hood or glove box for all procedures. Be aware that 4-OHE

has been detected in cooking vapors, indicating volatility [2].

Personal Protective
Equipment (PPE)

Wear appropriate chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Administrative Controls Prohibit eating, drinking, and storing food in the lab. Establish a strict

chemical hygiene plan.

First Aid and Emergency Measures

Act immediately in case of exposure using the following guidelines.

Exposure
Route

Immediate Action

Inhalation Immediately move the person to fresh air. Seek medical attention.

Skin Contact Remove contaminated clothing. Wash the affected area thoroughly with soap and
plenty of water for at least 15 minutes. Seek medical advice.

Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Immediate medical attention is required.

Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for safely planning and executing experiments involving

4-OHE.
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Q1: What is the specific mechanism behind 4-OHE's toxicity? The primary mechanism is its reaction

with cysteine thiol groups in proteins [1]. This covalent modification can disrupt the function of critical

enzymes and structural proteins. Experimental data shows a significant depletion of free thiols in the leg

tissues of insects exposed to 4-OHE, directly linking this biochemical reaction to observed physiological

effects like paralysis [1].

Q2: How should I dispose of waste containing 4-OHE? All waste materials (e.g., gloves, containers,

unused reagent, contaminated solvents) must be collected and disposed of as hazardous chemical waste. Do

not pour down the drain or dispose of with regular trash. Follow your institution's specific hazardous waste

disposal protocols.

Q3: Are there any particular storage conditions for this chemical? 4-OHE should be stored in a tightly

sealed, clearly labeled container within a dedicated, cool, and well-ventilated chemical storage area,

preferably in a secondary containment tray. The container material should be compatible with reactive

aldehydes (e.g., glass). Always consult the Safety Data Sheet (SDS) from your supplier for specific storage

recommendations.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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